![molecular formula C17H25N3O4 B5056626 N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide)](/img/structure/B5056626.png)
N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide)
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Overview
Description
N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide), also known as NBD-Cl, is a fluorescent dye commonly used in scientific research applications. It is a highly sensitive and selective probe that can be used for the detection of biological molecules and their interactions.
Scientific Research Applications
N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide) has a wide range of scientific research applications, including the detection of protein-protein interactions, protein-ligand interactions, and enzyme activity. It can also be used for the detection of lipid bilayer formation and membrane fusion. N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide) is a highly sensitive and selective probe that can be used in a variety of experimental settings.
Mechanism of Action
N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide) is a fluorescent dye that works by emitting light when excited by a light source. It is a highly sensitive probe that can detect changes in the environment, such as changes in pH or the presence of specific molecules. N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide) is also highly selective, meaning that it can specifically bind to certain molecules and ignore others.
Biochemical and Physiological Effects:
N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide) has no known biochemical or physiological effects on living organisms. It is a non-toxic dye that can be safely used in a laboratory setting.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide) in lab experiments is its high sensitivity and selectivity. It can detect changes in the environment at very low concentrations, making it a valuable tool in many scientific research applications. However, one limitation of using N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide) is that it can be difficult to interpret the results of experiments. The fluorescence emitted by N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide) can be affected by a variety of factors, including pH and temperature, which can make it challenging to accurately interpret experimental results.
Future Directions
There are many potential future directions for the use of N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide) in scientific research. One possible direction is the development of new applications for N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide) in the detection of biological molecules and their interactions. Another potential direction is the development of new fluorescent dyes that are even more sensitive and selective than N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide). Finally, there is the potential for the use of N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide) in clinical settings, such as the detection of disease biomarkers or the monitoring of drug interactions.
Synthesis Methods
N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide) can be synthesized by reacting 3-nitrobenzaldehyde with 3-methyl-2-butanone in the presence of hydrochloric acid. The reaction yields N,N'-[(3-nitrophenyl)methylene]bis(3-methylbutanamide), which is then purified by recrystallization. The synthesis method is relatively simple and can be performed in a laboratory setting.
Properties
IUPAC Name |
3-methyl-N-[(3-methylbutanoylamino)-(3-nitrophenyl)methyl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O4/c1-11(2)8-15(21)18-17(19-16(22)9-12(3)4)13-6-5-7-14(10-13)20(23)24/h5-7,10-12,17H,8-9H2,1-4H3,(H,18,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQGDCCQXWQIEMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)NC(C1=CC(=CC=C1)[N+](=O)[O-])NC(=O)CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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